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Compound of Interest

Compound Name: ML150

Cat. No.: B1663224

Researchers and scientists handling ML150 must adhere to strict disposal procedures to
ensure personnel safety and environmental protection. This guide provides essential, step-by-
step instructions for the proper disposal of ML150, in line with safety data sheet (SDS)
recommendations and general laboratory hazardous waste protocols.

l. Immediate Safety and Hazard Information

ML150 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects. It is imperative to prevent its release into the environment. Standard laboratory
personal protective equipment (PPE), including safety goggles with side-shields, protective
gloves, and impervious clothing, should be worn when handling ML150.

Quantitative Data Summary
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Property Value Reference
Chemical Formula C17H17N9S
Molecular Weight 379.44

Acute toxicity, Oral (Category

4), Acute aquatic toxicity
GHS Hazard Class ) ]

(Category 1), Chronic aquatic

toxicity (Category 1)

H302: Harmful if swallowed.
Hazard Statements H410: Very toxic to aquatic life

with long lasting effects.

Il. Step-by-Step Disposal Protocol

The disposal of ML150 must be managed as hazardous waste. Under no circumstances
should ML150 or its containers be disposed of in regular trash or flushed down the drain.

Experimental Protocol: Waste Segregation and Collection

o Waste Identification: All waste materials containing ML150, including unused product,
contaminated consumables (e.g., pipette tips, gloves, weighing paper), and empty
containers, must be designated as hazardous waste.

o Container Selection: Use a dedicated, chemically compatible, and leak-proof container for
the collection of solid ML150 waste. The container must have a secure screw-top cap and be
in good condition.

e Labeling: Immediately label the waste container with the words "Hazardous Waste," the full
chemical name "ML150," and the associated hazard pictograms (e.g., harmful,
environmental hazard).

o Waste Accumulation:

o Carefully place all solid waste contaminated with ML150 into the designated hazardous
waste container.
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o For solutions containing ML150, use a separate, compatible liquid waste container, also
clearly labeled as "Hazardous Waste" with the chemical name and concentration. Do not
mix with other solvent waste unless compatibility has been confirmed.

o Storage: Keep the hazardous waste container sealed at all times, except when adding
waste. Store the container in a designated Satellite Accumulation Area (SAA) within the
laboratory, away from incompatible materials such as strong acids, alkalis, and oxidizing
agents.

o Disposal Request: Once the container is full (do not overfill), or if the waste is no longer
being generated, arrange for its disposal through your institution's Environmental Health and
Safety (EHS) office or a licensed hazardous waste disposal contractor. Follow your
institution's specific procedures for waste pickup.

lll. Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of ML150.
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Caption: Workflow for the proper disposal of ML150.
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 To cite this document: BenchChem. [Proper Disposal of ML150: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663224#mI150-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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